N-Methyl-5-(1,1,2,2,2-pentafluoroethoxy)pyridin-2-amine;hydrochloride

• IUPAC Name: N-methyl-5-(1,1,2,2,2-pentafluoroethoxy)pyridin-2-amine;hydrochloride
• InChI: InChI=1S/C8H7F5N2O.ClH/c1-14-6-3-2-5(4-15-6)16-8(12,13)7(9,10)11;/h2-4H,1H3,(H,14,15);1H
• InChI Key: OTQWGILVOFVOTK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(C=C1)OC(C(F)(F)F)(F)F.Cl
• Molecular Formula: C8H8ClF5N2O
• Molecular Weight: 278.61 g/mol

Description

N-Methyl-5-(1,1,2,2,2-pentafluoroethoxy)pyridin-2-amine;hydrochloride, also known as PF-04859989, is a novel small molecule that has gained attention for its potential use in scientific research. This compound has been found to have unique properties that make it a valuable tool for studying various biological processes. In

Scientific Research Applications

Environmental Remediation

Research on amine-containing sorbents, such as those related to the chemical structure , has shown promising results for environmental remediation, particularly in the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. Ateia et al. (2019) discuss the efficiency of amine-functionalized sorbents in capturing PFAS, highlighting their potential for water and wastewater treatment through electrostatic interactions, hydrophobic interactions, and sorbent morphology considerations Ateia et al., 2019.

Pharmacological Research

The structure of N-Methyl-5-(1,1,2,2,2-pentafluoroethoxy)pyridin-2-amine;hydrochloride suggests potential pharmacological applications, given its amine and fluorine content. Heterocyclic aromatic amines (HAAs), for instance, are extensively studied for their roles in pharmacology and toxicology. Snyderwine (1994) reviews the implications of HAAs in breast cancer, indicating the importance of understanding the molecular interactions and metabolic pathways of such compounds for developing therapeutic interventions Snyderwine, 1994.

Materials Science and Chemistry

Compounds with complex amine structures are also significant in materials science for the synthesis of novel materials. Petzold-Welcke et al. (2014) describe the chemical modification of xylan to produce biopolymer ethers and esters, demonstrating the versatility of amine-containing compounds in creating materials with specific properties Petzold-Welcke et al., 2014.